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Compound of Interest

Compound Name: Cephalochromin

Cat. No.: B1194677

For Immediate Release

This guide provides a comprehensive comparative analysis of Cephalochromin, a fungal-
derived secondary metabolite, against two widely used classes of antibiotics: penicillins and
tetracyclines. This document is intended for researchers, scientists, and drug development
professionals interested in novel antimicrobial agents.

Executive Summary

Cephalochromin exhibits a distinct mechanism of action, targeting the bacterial enoyl-acyl
carrier protein (ACP) reductase (Fabl), an essential enzyme in fatty acid biosynthesis.[1] This
mode of action differs from that of penicillins, which inhibit cell wall synthesis, and tetracyclines,
which disrupt protein synthesis. This fundamental difference presents Cephalochromin as a
potential candidate for combating bacterial resistance. While direct whole-cell minimum
inhibitory concentration (MIC) data for Cephalochromin is not readily available in the reviewed
literature, its potent enzymatic inhibition against key pathogens like Staphylococcus aureus and
Escherichia coli suggests significant antimicrobial potential.

Data Presentation: A Comparative Overview

The following table summarizes the available quantitative data for Cephalochromin, Penicillin,
and Tetracycline against representative Gram-positive (Staphylococcus aureus) and Gram-
negative (Escherichia coli) bacteria. It is crucial to note that the data for Cephalochromin is
presented as the half-maximal inhibitory concentration (IC50) against the Fabl enzyme, while
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the data for Penicillin and Tetracycline are whole-cell Minimum Inhibitory Concentrations
(MICs). A direct comparison of these values should be made with caution, as IC50 measures
enzymatic inhibition and MIC measures the inhibition of bacterial growth.

Target

Antibiotic _ Metric Value (pg/mL) Value (UM)
Organism
) Staphylococcus
Cephalochromin IC50 (Fabl) 1.02 1.9[1]
aureus
Escherichia coli IC50 (Fabl) 0.97 1.8[1]
o Staphylococcus
Penicillin MIC 0.03 - >256 -
aureus
Escherichia coli MIC 32->1024 -
) Staphylococcus
Tetracycline MIC 0.25 - >256 -
aureus
Escherichia coli MIC 1->128 -

Mechanism of Action

The distinct mechanisms of action of these three antimicrobial compounds are visualized in the
following diagrams.
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Cephalochromin Mechanism of Action
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Tetracycline Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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